Cas no 1337879-50-1 (N1-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)ethane-1,2-diamine trihydrochloride)

• Product Name: N1-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)ethane-1,2-diamine trihydrochloride
• CAS No: 1337879-50-1
• MF: C₈H₁₉Cl₃N₄
• MW: 277.622258424759
• CID: 2620914
• PubChem ID: 118798017
• Update Time: 2025-11-02

N1-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)ethane-1,2-diamine trihydrochloride Chemical and Physical Properties

Names and Identifiers

• N1-((3,5-Dimethyl-1H-pyrazol-4-yl)methyl)ethane-1,2-diamine trihydrochloride
• N1-((3,5-DIMETHYL-1H-PYRAZOL-4-YL)METHYL)ETHANE-1,2-DIAMINE 3HCL
• N'-[(3,5-Dimethyl-1H-pyrazol-4-yl)methyl]ethane-1,2-diamine;trihydrochloride
• 2-diaMine trihydrochloride
• MFCD22380377
• 1337879-50-1
• (2-AMINOETHYL)[(3,5-DIMETHYL-1H-PYRAZOL-4-YL)METHYL]AMINE TRIHYDROCHLORIDE
• N1-((3,5-Dimethyl-1H-pyrazol-4-yl)methyl)ethane-1,2-diaminetrihydrochloride
• N1-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)ethane-1,2-diamine trihydrochloride

• Inchi： 1S/C8H16N4.3ClH/c1-6-8(5-10-4-3-9)7(2)12-11-6;;;/h10H,3-5,9H2,1-2H3,(H,11,12);3*1H
• InChI Key： IUIGEALBBHCFLL-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.N(CCN)CC1C(C)=NNC=1C

Computed Properties

• Exact Mass: 276.067530g/mol
• Monoisotopic Mass: 276.067530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.7

N1-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)ethane-1,2-diamine trihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N1-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)ethane-1,2-diamine trihydrochloride

N1-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)ethane-1,2-diamine trihydrochloride (CAS 1337879-50-1): A Comprehensive Overview

N1-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)ethane-1,2-diamine trihydrochloride (CAS 1337879-50-1) is a specialized chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, often referred to as a pyrazole-based diamine derivative, is a subject of interest for researchers and industry professionals alike. Its molecular structure combines a 3,5-dimethyl-1H-pyrazole core with an ethane-1,2-diamine side chain, making it a versatile building block in organic synthesis and pharmaceutical research.

The growing demand for N1-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)ethane-1,2-diamine trihydrochloride can be attributed to its role in the development of novel therapeutic agents. Recent studies have explored its potential as a ligand in metal coordination chemistry, where it exhibits promising binding properties with transition metals. This has opened up new avenues in catalysis and material science, aligning with the current trend of green chemistry and sustainable synthesis. Researchers are particularly interested in its ability to form stable complexes, which could lead to breakthroughs in drug delivery systems and bioimaging technologies.

One of the most frequently asked questions about CAS 1337879-50-1 is its solubility and stability under various conditions. The compound is known to be highly soluble in water and polar organic solvents, making it suitable for a wide range of experimental setups. Its trihydrochloride salt form enhances its stability, ensuring consistent performance in both academic and industrial applications. This characteristic is particularly valuable in the context of high-throughput screening and combinatorial chemistry, where reproducibility is paramount.

In the pharmaceutical industry, N1-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)ethane-1,2-diamine trihydrochloride has been investigated for its potential as a pharmacophore in drug design. Its structural features allow for easy modification, enabling the creation of derivatives with tailored biological activities. This aligns with the current focus on personalized medicine and targeted therapies, where specificity and efficacy are critical. The compound's ability to interact with biological targets has also sparked interest in its use as a probe for biochemical assays.

The synthesis of CAS 1337879-50-1 typically involves multi-step organic reactions, with careful attention to purity and yield. Recent advancements in flow chemistry and microwave-assisted synthesis have streamlined its production, reducing waste and improving efficiency. These innovations are in line with the broader shift toward environmentally friendly manufacturing processes, a topic of great relevance in today's chemical industry. Researchers are also exploring the use of biocatalysts to further optimize the synthesis of this compound.

From a commercial perspective, the market for N1-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)ethane-1,2-diamine trihydrochloride is expanding, driven by its diverse applications. Suppliers and manufacturers are increasingly offering this compound in bulk quantities, catering to the needs of academic institutions, pharmaceutical companies, and material science laboratories. The compound's high purity grade and consistent quality make it a reliable choice for critical research and development projects. Additionally, its compatibility with automated synthesis platforms has further boosted its popularity in the industry.

In conclusion, N1-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)ethane-1,2-diamine trihydrochloride (CAS 1337879-50-1) represents a fascinating area of study with broad implications for science and technology. Its unique properties, combined with the growing emphasis on sustainable chemistry and innovative drug design, position it as a compound of significant interest. As research continues to uncover new applications and synthetic routes, the relevance of this compound is expected to grow, making it a key player in the future of chemical innovation.